2-aminosulfonyl-6-methoxy-N,N-diethylbenzamide
Cat. No. B8320191
M. Wt: 286.35 g/mol
InChI Key: QUXJDVRBIKNFKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05650422
Procedure details
To a solution of 8.0 ml (0.053 mol) of tetramethyl-ethylenediamine (TMEDA) in 350 ml of THF at -70° C. was added 42 ml (0.055 mol) of a 1.3M solution of s-butyl lithium in hexane and the mixture was stirred for fifteen minutes. To the solution was added dropwise with stirring a solution of 10.36 g (0.050 mol) of 2-methoxy-N,N-diethylbenzamide in 150 ml of THF while maintaining the temperature at -60° C. or below and sulfur dioxide then bubbled into the reaction mixture, keeping the reaction temperature below -50° C. until the reaction mixture was acid to wet litmus paper. The mixture was then stirred at ambient temperature for two hours, diluted with 450 ml of hexane, and the solid material which had separated was collected, dissolved in 200 ml of water and the mixture treated with 65 g of sodium acetate, and 21.5 g (0.19 mol) of hydroxylamine-O-sulfonic acid was added in portions with stirring. The white solid which separated was collected and dried to give 7.04 g (49%) of 2-aminosulfonyl-6-methoxy-N,N-diethylbenzamide, mp 190°-194.5° C.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Yield
49%
Identifiers
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REACTION_CXSMILES
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C[N:2](C)CCN(C)C.C([Li])(CC)C.[CH3:14][O:15][C:16]1[CH:28]=[CH:27][CH:26]=[CH:25][C:17]=1[C:18]([N:20]([CH2:23][CH3:24])[CH2:21][CH3:22])=[O:19].C([O-])(=O)C.[Na+].N[O:35][S:36]([OH:39])(=O)=O>C1COCC1.CCCCCC>[NH2:2][S:36]([C:25]1[CH:26]=[CH:27][CH:28]=[C:16]([O:15][CH3:14])[C:17]=1[C:18]([N:20]([CH2:23][CH3:24])[CH2:21][CH3:22])=[O:19])(=[O:39])=[O:35] |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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8 mL
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Type
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reactant
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Smiles
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CN(CCN(C)C)C
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[Compound]
|
Name
|
solution
|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
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|
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Name
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|
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
|
C(C)(CC)[Li]
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Name
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Quantity
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350 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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solvent
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Smiles
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CCCCCC
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Step Two
|
Name
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|
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Quantity
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10.36 g
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Type
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reactant
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Smiles
|
COC1=C(C(=O)N(CC)CC)C=CC=C1
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Name
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Quantity
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150 mL
|
|
Type
|
solvent
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Smiles
|
C1CCOC1
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Step Three
|
Name
|
|
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Quantity
|
65 g
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Type
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reactant
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Smiles
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C(C)(=O)[O-].[Na+]
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|
Name
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Quantity
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21.5 g
|
|
Type
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reactant
|
|
Smiles
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NOS(=O)(=O)O
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Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
the mixture was stirred for fifteen minutes
|
|
Rate
|
UNSPECIFIED
|
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RPM
|
0
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Other
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Conditions are dynamic
|
1
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|
Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
To the solution was added dropwise
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
while maintaining the temperature at -60° C. or below
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
sulfur dioxide then bubbled into the reaction mixture
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the reaction temperature below -50° C.
|
STIRRING
|
Type
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STIRRING
|
|
Details
|
The mixture was then stirred at ambient temperature for two hours
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|
Duration
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2 h
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ADDITION
|
Type
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ADDITION
|
|
Details
|
diluted with 450 ml of hexane
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solid material which had separated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was collected
|
DISSOLUTION
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Type
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DISSOLUTION
|
|
Details
|
dissolved in 200 ml of water
|
ADDITION
|
Type
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ADDITION
|
|
Details
|
was added in portions
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
with stirring
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The white solid which separated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was collected
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NS(=O)(=O)C1=C(C(=O)N(CC)CC)C(=CC=C1)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.04 g | |
| YIELD: PERCENTYIELD | 49% | |
| YIELD: CALCULATEDPERCENTYIELD | 49.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
